4-Chloro-6-ethylpyridin-2-amine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 4-chloro-6-ethylpyridin-2-amine
• InChI: InChI=1S/C7H9ClN2/c1-2-6-3-5(8)4-7(9)10-6/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: CQPQHHSMJCIVJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)Cl)N

Description

4-Chloro-6-ethylpyridin-2-amine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyridin-2-amine (1.0 equiv.) in THF (0.1M) was added Pd(dppf)Cl2-DCM (0.1M), K2CO3 (3.0 equiv.), and Et2Zn (1.2 equiv.). The reaction was heated to 70° C. for 18 hrs. Upon cooling to room temperature, NH4Cl(sat.) was added, the mixture was extracted with EtOAc, dried with Na2SO4, and concentrated. The crude material was purified via SiO2 column chromatography eluting with DCM/MeOH (2%) to yield 4-chloro-6-ethylpyridin-2-amine in 33% yield. LCMS (m/z): 157.1 (MH+).